![molecular formula C2H6O8P2 B1255226 Acetyl diphosphate](/img/structure/B1255226.png)
Acetyl diphosphate
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Overview
Description
Acetyl diphosphate is the ester or anhydride formed by condensation between diphosphoric and acetic acids.
Scientific Research Applications
1. Enzymatic Pathways and Metabolic Processes
Acetyl diphosphate plays a significant role in various enzymatic pathways and metabolic processes. For instance, the study of the thiamin diphosphate-dependent enzyme pyruvate oxidase from Lactobacillus plantarum revealed insights into the chemical mechanisms of thiamin catalysis, demonstrating a mechanism for phosphate-linked acyl transfer coupled to electron transfer, involving 2-acetyl-ThDP (Wille et al., 2006)(Wille et al., 2006).
2. Biosynthesis of Isoprenoids
Acetyl-CoA conversion to farnesyl diphosphate in the isoprenoid biosynthesis of Paracoccus zeaxanthinifaciens involves various enzymes, highlighting the significance of this compound-related compounds in the process (Hümbelin et al., 2002)(Hümbelin et al., 2002).
3. Bioactive Ingredient Synthesis in Plant Biology
Research on Salvia miltiorrhiza, a plant with significant bioactive ingredients, reveals the role of this compound in the biosynthesis and regulation of tanshinones and salvianolic acids, indicating its importance in the production of valuable natural products (Xu et al., 2018)(Xu et al., 2018).
Properties
Molecular Formula |
C2H6O8P2 |
---|---|
Molecular Weight |
220.01 g/mol |
IUPAC Name |
[hydroxy(phosphonooxy)phosphoryl] acetate |
InChI |
InChI=1S/C2H6O8P2/c1-2(3)9-12(7,8)10-11(4,5)6/h1H3,(H,7,8)(H2,4,5,6) |
InChI Key |
CMYSVPKNZOINDP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OP(=O)(O)OP(=O)(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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